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Compound of Interest

Compound Name: Propoxon

CAS No.: 5823-13-2

Cat. No.: B13943047

Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of

Propoxon, a toxic carbamate compound. Adherence to these protocols is vital to ensure the

safety of laboratory personnel and to prevent environmental contamination.

Immediate Safety Precautions: Propoxon is a toxic compound that can be harmful if inhaled,

ingested, or absorbed through the skin. It is a cholinesterase inhibitor that can cause severe

health effects. Therefore, strict safety measures must be observed at all times. Before handling

Propoxon, all personnel must be equipped with appropriate Personal Protective Equipment

(PPE), including chemical-resistant gloves, safety glasses with side shields or goggles, and a

lab coat. In case of spills or when working in poorly ventilated areas, a NIOSH-approved

respirator should be used.[1]

Propoxon Waste Classification and Storage
Propoxon and any materials contaminated with it are classified as hazardous waste.[1] In the

United States, solid waste containing Propoxur, a related compound, is assigned the EPA
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waste number U411.[1] All Propoxon waste must be collected in designated, sealed, and

clearly labeled containers.[1] These containers should be stored in a cool, dry, and well-

ventilated area, away from incompatible materials such as strong oxidizers and alkalis.[1] To

prevent unauthorized access, waste containers should be stored in a locked-up area.[1]

Quantitative Data for Propoxon Disposal
Parameter Value/Instruction Source

EPA Waste Number
U411 (for solid waste

containing Propoxur)
[1]

Reportable Quantity (RQ) 100 lbs [1]

NIOSH Recommended

Exposure Limit (REL)

0.5 mg/m³ (10-hour time-

weighted average)
[1]

ACGIH Threshold Limit Value

(TLV)

0.5 mg/m³ (8-hour time-

weighted average)
[1]

Step-by-Step Disposal Protocol
The proper disposal of Propoxon waste is a multi-step process that requires careful attention

to detail to ensure safety and regulatory compliance.

Waste Identification and Segregation:

Identify all Propoxon waste, including unused product, contaminated materials (e.g., PPE,

absorbent pads), and empty containers.

Do not mix Propoxon waste with other chemical waste streams unless explicitly permitted

by your institution's hazardous waste management plan.[1]

Containerization and Labeling:

Collect all Propoxon waste in a designated, leak-proof, and sealable container.

Clearly label the container with "Hazardous Waste," the name "Propoxon," and any other

information required by your institution and local regulations.
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Temporary Storage:

Store the sealed and labeled container in a designated, secure, cool, dry, and well-

ventilated area.

Ensure the storage area is away from incompatible materials.[1]

Arrange for Professional Disposal:

Contact a licensed hazardous waste disposal company to arrange for the pickup and

disposal of the Propoxon waste.

Provide the disposal company with accurate information about the waste, including its

composition and quantity.

Record Keeping:

Maintain detailed records of the amount of Propoxon waste generated, the date of

generation, and the date it was sent for disposal. This is often a legal requirement.[1]

Experimental Workflow for Propoxon Disposal
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Phase 1: In-Lab Waste Management

Phase 2: Professional Disposal

Phase 3: Documentation

1. Identify & Segregate
Propoxon Waste

2. Collect in Labeled,
Sealed Container

3. Store in Secure,
Designated Area

4. Contact Licensed
Hazardous Waste Vendor

5. Schedule Waste
Pickup

6. Manifest & Transport
for Disposal

7. Retain Disposal
Records

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Propoxon waste.
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Spill and Emergency Procedures
In the event of a Propoxon spill, evacuate the area and ensure adequate ventilation. Remove

all ignition sources.[2] Wearing appropriate PPE, collect the powdered material or absorb the

liquid with an inert material and place it in a sealed container for disposal.[2][3] Ventilate the

area after cleanup is complete.[2] If the spill is significant or you are unsure how to proceed,

contact your institution's environmental health and safety department immediately.

Disposal of Empty Containers: Do not reuse empty Propoxon containers.[4][5] They should be

triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as

hazardous waste.[6][7] After rinsing, puncture the container to prevent reuse and dispose of it

in accordance with local regulations.[6][8]

Regulatory Considerations: It is imperative to follow all local, state, and federal regulations

regarding the disposal of hazardous waste.[4] These regulations are in place to protect human

health and the environment. Failure to comply can result in significant penalties. For specific

guidance, contact your local environmental protection agency or a certified hazardous waste

management professional.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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